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Introduction

Pristanic acid (2,6,10,14-tetramethylpentadecanoic acid) is a branched-chain fatty acid derived
from the metabolism of phytanic acid. Its degradation occurs primarily through peroxisomal 3-
oxidation.[1][2] Dysregulation of pristanic acid metabolism is associated with several inherited
peroxisomal disorders, such as Zellweger syndrome and Refsum disease.[1][3] Pristanic acid-
d3, a deuterated form of pristanic acid, serves as a valuable tracer in metabolic studies to
investigate the dynamics of its metabolism and its role in cellular signaling. This document
provides detailed application notes and protocols for the use of pristanic acid-d3 as a tracer in
both in vitro and in vivo settings.

Pristanic acid has been identified as a natural ligand for the peroxisome proliferator-activated
receptor alpha (PPARQ), a nuclear receptor that plays a crucial role in the regulation of lipid
metabolism.[4][5] Activation of PPARa by pristanic acid can influence the expression of genes
involved in fatty acid oxidation.[6]

Metabolic Pathway of Pristanic Acid

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15622503#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/9819701/
https://pubmed.ncbi.nlm.nih.gov/11591435/
https://pubmed.ncbi.nlm.nih.gov/9819701/
https://hmdb.ca/metabolites/HMDB0000795
https://www.benchchem.com/product/b15622503/docs?utm_src=pdf-body#application-notes-and-protocols-for-pristanic-acid-d3-in-metabolic-research
https://www.benchchem.com/product/b15622503/docs?utm_src=pdf-body#application-notes-and-protocols-for-pristanic-acid-d3-in-metabolic-research
https://www.benchchem.com/product/b15622503/docs?utm_src=pdf-body#application-notes-and-protocols-for-pristanic-acid-d3-in-metabolic-research
https://pubmed.ncbi.nlm.nih.gov/11060349/
https://www.researchgate.net/publication/12267271_Pristanic_acid_and_phytanic_acid_Naturally_occurring_ligands_for_the_nuclear_receptor_peroxisome_proliferator-activated_receptor_a
https://pubmed.ncbi.nlm.nih.gov/14999402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

Pristanic acid is derived from dietary phytanic acid through one cycle of a-oxidation.
Subsequently, it undergoes B-oxidation within the peroxisomes.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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